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For Researchers, Scientists, and Drug Development Professionals

Abstract
Vermistatin is a fungal metabolite with promising biological activities, including anticancer and

antifungal properties. This technical guide provides a comprehensive overview of the known

physical and chemical properties of Vermistatin, details on its biological activity with a focus on

its mechanism of action as a caspase-1 inhibitor, and outlines experimental protocols for its

isolation, characterization, and biological evaluation. This document is intended to serve as a

valuable resource for researchers and professionals in the fields of natural product chemistry,

pharmacology, and drug development.

Physical and Chemical Properties
Vermistatin is a polyketide metabolite produced by several species of fungi, most notably

Penicillium vermiculatum and Penicillium simplicissimum.[1] Its chemical structure features a

phthalide ring system linked to a pyran-4-one moiety.

Structure and Nomenclature
IUPAC Name: (3R)-4,6-dimethoxy-3-[4-oxo-6-[(1E)-prop-1-en-1-yl]-4H-pyran-3-yl]-2-

benzofuran-1(3H)-one[1]

Synonyms: 5-(4,6-Dimethoxyphthalidyl)-2-propenyl-4H-pyran-4-one[1]
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Molecular Formula: C₁₈H₁₆O₆[1]

Molecular Weight: 328.32 g/mol [1]

CAS Number: 72669-21-7[1]

Physicochemical Data
A summary of the key physicochemical properties of Vermistatin is presented in Table 1.

Property Value Reference

Melting Point 205-210 °C [2]

Appearance White amorphous powder [3]

Solubility

Soluble in methanol,

chloroform, and other organic

solvents.

[3]

Table 1: Physicochemical Properties of Vermistatin

Spectral Data
The structural elucidation of Vermistatin has been confirmed through various spectroscopic

techniques. A summary of the key spectral data is provided in Table 2.
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Spectroscopic Technique
Key Peaks and
Assignments

Reference

¹H NMR (CDCl₃)

δ (ppm): 6.99 (d, J=1.8 Hz, H-

3), 6.69 (d, J=1.8 Hz, H-5),

6.47 (s, H-8), 6.06 (s, H-11),

5.50 (qt, J=6.4, 6.4 Hz, H-16),

3.89 (s, 4-OCH₃), 3.75 (s, 6-

OCH₃), 2.76 (d, J=6.4 Hz, H-

15), 1.44 (d, J=6.4 Hz, H-17)

[3]

¹³C NMR (CDCl₃)
δ (ppm): 170.0, 163.1, 129.3,

105.2, 99.0
[3]

FT-IR (KBr)

ν (cm⁻¹): 3200-3600 (-OH

stretching), 1632 (C=O

stretching)

[4]

UV-Vis (MeOH) λmax (nm): 217, 258 [5][6]

Table 2: Spectral Data of Vermistatin

Biological Activity and Mechanism of Action
Vermistatin has demonstrated a range of biological activities, with its anticancer properties

being of significant interest to the scientific community.

Anticancer Activity
Vermistatin exhibits cytotoxic effects against various cancer cell lines.[1] Its primary

mechanism of anticancer action is attributed to its ability to inhibit caspase-1, an enzyme

involved in inflammatory and apoptotic pathways.

Inhibition of Caspase-1 Signaling Pathway
Caspase-1 is a key mediator of inflammation and pyroptosis, a form of programmed cell death.

[7] Vermistatin acts as an inhibitor of this enzyme, thereby modulating the inflammatory

response and inducing apoptosis in cancer cells. The proposed mechanism involves the
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binding of Vermistatin to the active site of caspase-1, preventing its activation and subsequent

cleavage of downstream targets.

Vermistatin's Inhibition of the Caspase-1 Pathway
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Click to download full resolution via product page

Caption: Vermistatin inhibits the activation of Caspase-1, blocking inflammation.

Modulation of NF-κB and MAPK Signaling Pathways
Preliminary evidence suggests that Vermistatin may also exert its anticancer effects through

the modulation of other key signaling pathways, including the Nuclear Factor-kappa B (NF-κB)

and Mitogen-Activated Protein Kinase (MAPK) pathways.[8][9] These pathways are crucial

regulators of cell proliferation, survival, and inflammation, and their dysregulation is a hallmark

of many cancers. Further research is needed to fully elucidate the specific interactions of

Vermistatin with these pathways.
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Experimental Workflow for Vermistatin Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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